Cas no 1708-58-3 (Bicyclo[4.2.0]octa-1,3,5-triene-2-carboxylicacid)
1708-58-3 structure
Product Name:Bicyclo[4.2.0]octa-1,3,5-triene-2-carboxylicacid
CAS No:1708-58-3
MF:C9H8O2
MW:148.158622741699
CID:117979
PubChem ID:21462254
Update Time:2025-04-18
Bicyclo[4.2.0]octa-1,3,5-triene-2-carboxylicacid Chemical and Physical Properties
Names and Identifiers
-
- Bicyclo[4.2.0]octa-1,3,5-triene-2-carboxylicacid
- Bicyclo[4.2.0]octa-1,3,5-triene-2-carboxylic acid (7CI,9CI)
- bicyclo[4.2.0]octa-1,3,5-triene-5-carboxylic acid
- BICYCLO[4.2.0]OCTA-1,3,5-TRIENE-2-CARBOXYLIC ACID
- Bicyclo[4.2.0]octa-1(6),2,4-triene-2-carboxylic acid
- SCHEMBL15330692
- 1708-58-3
- DTXSID70614274
- AKOS006311952
-
- Inchi: 1S/C9H8O2/c10-9(11)8-3-1-2-6-4-5-7(6)8/h1-3H,4-5H2,(H,10,11)
- InChI Key: UIGHTYFBHFXDLP-UHFFFAOYSA-N
- SMILES: OC(C1=CC=CC2=C1CC2)=O
Computed Properties
- Exact Mass: 148.05244
- Monoisotopic Mass: 148.052429494g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
Bicyclo[4.2.0]octa-1,3,5-triene-2-carboxylicacid Related Literature
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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